Cas no 1690588-76-1 (5-Bromo-4-(oxetan-3-yloxy)pyridin-3-amine)

• Product Name: 5-Bromo-4-(oxetan-3-yloxy)pyridin-3-amine
• CAS No: 1690588-76-1
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 5700127
• PubChem ID: 103518854
• Update Time: 2023-10-14

5-Bromo-4-(oxetan-3-yloxy)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1295606
• 5-bromo-4-(oxetan-3-yloxy)pyridin-3-amine
• 1690588-76-1
• 3-Pyridinamine, 5-bromo-4-(3-oxetanyloxy)-
• 5-Bromo-4-(oxetan-3-yloxy)pyridin-3-amine

• Inchi： 1S/C8H9BrN2O2/c9-6-1-11-2-7(10)8(6)13-5-3-12-4-5/h1-2,5H,3-4,10H2
• InChI Key： RTWXTPNPCGSGCR-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1OC1COC1)N

Computed Properties

• Exact Mass: 243.98474g/mol
• Monoisotopic Mass: 243.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• Density: 1.711±0.06 g/cm3(Predicted)
• Boiling Point: 388.5±42.0 °C(Predicted)
• pka: 4.67±0.28(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives